Cas no 1387560-94-2 (5-bromo-2-chloro-3-(nitromethyl)pyridine)

• Product Name: 5-bromo-2-chloro-3-(nitromethyl)pyridine
• CAS No: 1387560-94-2
• MF: C₆H₄BrClN₂O₂
• MW: 251.465159416199
• CID: 5855954
• PubChem ID: 86668060
• Update Time: 2025-10-19

5-bromo-2-chloro-3-(nitromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 5-bromo-2-chloro-3-(nitromethyl)-
• 5-bromo-2-chloro-3-(nitromethyl)pyridine
• EN300-1936705
• 1387560-94-2
• KMSQNFUORXHUGZ-UHFFFAOYSA-N
• SCHEMBL10322054
• 5-bromo-2-chloro-3-nitromethyl-pyridine

• Inchi： 1S/C6H4BrClN2O2/c7-5-1-4(3-10(11)12)6(8)9-2-5/h1-2H,3H2
• InChI Key： KMSQNFUORXHUGZ-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(Br)C=C1C[N+]([O-])=O

Computed Properties

• Exact Mass: 249.91447g/mol
• Monoisotopic Mass: 249.91447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• Density: 1.797±0.06 g/cm3(Predicted)
• Boiling Point: 345.7±37.0 °C(Predicted)
• pka: 5.50±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 5-bromo-2-chloro-3-(nitromethyl)pyridine

Introduction to 5-bromo-2-chloro-3-(nitromethyl)pyridine (CAS No. 1387560-94-2)

5-bromo-2-chloro-3-(nitromethyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1387560-94-2, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in synthetic chemistry. The structural features of 5-bromo-2-chloro-3-(nitromethyl)pyridine, including the presence of bromine and chlorine substituents along with a nitromethyl group, make it a versatile intermediate for the development of novel molecules.

The synthesis and application of 5-bromo-2-chloro-3-(nitromethyl)pyridine have been explored in several cutting-edge research studies, particularly in the realm of drug discovery. The bromo and chloro substituents provide reactive sites for further functionalization, enabling chemists to construct more complex molecular architectures. This reactivity has been leveraged in the design of inhibitors targeting various enzymatic pathways, which are critical in treating metabolic disorders and infectious diseases.

Recent advancements in medicinal chemistry have highlighted the potential of 5-bromo-2-chloro-3-(nitromethyl)pyridine as a building block for small-molecule drugs. For instance, researchers have utilized this compound to develop novel kinase inhibitors, which play a crucial role in cancer therapy. The nitromethyl group, in particular, has been found to enhance binding affinity and selectivity when incorporated into drug candidates. This has led to the discovery of several promising leads that are currently undergoing further optimization.

In addition to its pharmaceutical applications, 5-bromo-2-chloro-3-(nitromethyl)pyridine has shown promise in agrochemical research. The structural motifs present in this compound have been investigated for their ability to interact with biological targets involved in plant growth regulation and pest control. By modifying the substituents on the pyridine ring, scientists have been able to generate derivatives with enhanced efficacy against agricultural pathogens and weeds.

The synthetic methodologies for preparing 5-bromo-2-chloro-3-(nitromethyl)pyridine have also seen significant development. Modern synthetic routes often involve multi-step organic transformations that highlight the compound's reactivity at multiple positions. For example, nucleophilic aromatic substitution reactions have been employed to introduce bromine and chlorine atoms at specific positions on the pyridine core. Subsequent nitration reactions then allow for the introduction of the nitromethyl group, resulting in the desired product.

The handling and characterization of 5-bromo-2-chloro-3-(nitromethyl)pyridine require adherence to stringent chemical laboratory protocols to ensure safety and accuracy. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly used to confirm the structure and purity of the compound. These methods provide detailed insights into the molecular environment and interactions, which are essential for understanding its reactivity and potential applications.

One notable application of 5-bromo-2-chloro-3-(nitromethyl)pyridine is in the synthesis of bioactive molecules that modulate neurotransmitter systems. The pyridine scaffold is a common feature in many psychoactive compounds, and modifications at key positions can lead to altered pharmacological profiles. Researchers have explored derivatives of this compound as potential treatments for neurological disorders such as epilepsy and depression. The nitromethyl group's ability to influence receptor binding affinities has been particularly useful in this context.

The future prospects for 5-bromo-2-chloro-3-(nitromethyl)pyridine are vast, with ongoing research focusing on expanding its utility across multiple domains. Computational chemistry approaches are being employed to predict new synthetic pathways and assess the potential biological activity of its derivatives. These computational studies complement experimental efforts by providing rapid screening tools for identifying promising candidates.

In conclusion, 5-bromo-2-chloro-3-(nitromethyl)pyridine (CAS No. 1387560-94-2) represents a valuable intermediate in modern chemical synthesis with significant implications for pharmaceuticals and agrochemicals. Its unique structural features enable diverse functionalization strategies, making it a cornerstone in the development of novel bioactive molecules. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its role as a key player in chemical innovation.